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Compound of Interest

Compound Name: 9-Octadecyne

CAS No.: 35365-59-4

Cat. No.: B1295424

Get Quote

This in-depth technical guide provides a comprehensive overview of the spectroscopic data for

9-octadecyne, a long-chain internal alkyne. Tailored for researchers, scientists, and

professionals in drug development, this document delves into the nuances of Nuclear Magnetic

Resonance (NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS) for the

characterization of this molecule. The guide emphasizes not just the data itself, but the

underlying principles and experimental considerations that ensure data integrity and accurate

structural elucidation.

Introduction
9-Octadecyne (C₁₈H₃₄, Molar Mass: 250.46 g/mol ) is a linear alkyne with the triple bond

located centrally within its eighteen-carbon chain.[1][2] This symmetrical placement of the

alkyne functional group significantly influences its spectroscopic properties. Understanding

these characteristics is paramount for its identification, purity assessment, and for tracking its

transformations in chemical reactions. This guide will walk through the expected spectral

features of 9-octadecyne and provide field-proven protocols for data acquisition.

Nuclear Magnetic Resonance (NMR) Spectroscopy
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NMR spectroscopy is arguably the most powerful tool for the structural elucidation of organic

molecules. For 9-octadecyne, both ¹H and ¹³C NMR provide critical information about its

carbon skeleton and the electronic environment of its atoms.

¹H NMR Spectroscopy: Probing the Proton Environment
Due to the internal nature of the alkyne and the long aliphatic chains, the ¹H NMR spectrum of

9-octadecyne is relatively simple. The absence of protons directly attached to the sp-

hybridized carbons means the characteristic alkynyl proton signal (typically around 2-3 ppm) is

absent. The spectrum is therefore dominated by signals from the methylene (CH₂) and methyl

(CH₃) groups of the octyl chains.

Expected ¹H NMR Data for 9-Octadecyne:

Protons
Chemical Shift (δ)
ppm (Predicted)

Multiplicity Integration

CH₃ (C1, C18) ~0.88 Triplet 6H

-(CH₂)₁₂- (C2-7, C12-

17)
~1.2-1.4 Multiplet 24H

-C≡C-CH₂- (C8, C11) ~2.14 Triplet 4H

The protons on the carbons adjacent to the triple bond (C8 and C11) are deshielded relative to

the other methylene groups due to the magnetic anisotropy of the C≡C bond and will appear as

a distinct triplet further downfield.

Experimental Protocol for ¹H NMR Spectroscopy:

Sample Preparation: Dissolve approximately 5-10 mg of 9-octadecyne in 0.6-0.8 mL of

deuterated chloroform (CDCl₃). CDCl₃ is a common choice for non-polar compounds.

Internal Standard: Add a small amount of tetramethylsilane (TMS) as an internal standard for

referencing the chemical shifts to 0 ppm.

NMR Tube: Transfer the solution to a clean, dry 5 mm NMR tube.
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Instrument Parameters:

Spectrometer: A 400 MHz or higher field spectrometer is recommended for better signal

dispersion.

Number of Scans: Acquire at least 16 scans to ensure a good signal-to-noise ratio.

Relaxation Delay: Use a relaxation delay of 1-2 seconds.

Data Processing: Process the acquired Free Induction Decay (FID) with an appropriate

window function (e.g., exponential multiplication with a line broadening of 0.3 Hz) and

Fourier transform. Phase and baseline correct the spectrum and integrate the signals.

Workflow for ¹H NMR Analysis:
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Caption: Workflow for obtaining a ¹H NMR spectrum of 9-Octadecyne.

¹³C NMR Spectroscopy: Mapping the Carbon Framework
The ¹³C NMR spectrum provides a direct count of the chemically non-equivalent carbons in the

molecule. For the symmetrical 9-octadecyne, we expect to see 9 distinct signals.

Expected ¹³C NMR Data for 9-Octadecyne:
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Carbon Chemical Shift (δ) ppm (Predicted)

C1, C18 (CH₃) ~14.1

C2, C17 (CH₂) ~22.7

C3, C16 (CH₂) ~31.9

C4, C15 (CH₂) ~29.1

C5, C14 (CH₂) ~29.2

C6, C13 (CH₂) ~29.3

C7, C12 (CH₂) ~28.9

C8, C11 (-C≡C-CH₂) ~19.2

C9, C10 (-C≡C-) ~80.5

The most characteristic signals are those of the sp-hybridized carbons (C9 and C10) which are

expected to appear around 80.5 ppm. The signals for the long aliphatic chains will be clustered

in the 14-32 ppm region.

Experimental Protocol for ¹³C NMR Spectroscopy:

Sample Preparation: Prepare a more concentrated sample than for ¹H NMR, typically 20-50

mg of 9-octadecyne in 0.6-0.8 mL of CDCl₃.

Instrument Parameters:

Spectrometer: A spectrometer with a carbon-observe probe.

Acquisition Mode: Use a proton-decoupled pulse sequence to obtain a spectrum with

singlets for each carbon.

Number of Scans: A larger number of scans (e.g., 1024 or more) is required due to the low

natural abundance of ¹³C.

Relaxation Delay: A longer relaxation delay (2-5 seconds) is often necessary for the

complete relaxation of quaternary carbons, although for 9-octadecyne, this is less of a
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concern.

Data Processing: Similar to ¹H NMR, the FID is Fourier transformed, phased, and baseline

corrected.

Infrared (IR) Spectroscopy
IR spectroscopy is a rapid and effective method for identifying the presence of specific

functional groups in a molecule. For 9-octadecyne, the key feature of interest is the carbon-

carbon triple bond.

Expected IR Data for 9-Octadecyne:

Functional Group
Wavenumber (cm⁻¹)
(Predicted)

Intensity

C-H (sp³) stretch 2850-2960 Strong

C-H (sp³) bend 1375-1470 Medium

C≡C stretch ~2140-2260 Very Weak / Absent

The C≡C stretching vibration in internal alkynes is notoriously weak in the IR spectrum.[3][4] In

a perfectly symmetrical alkyne, this vibration is IR-inactive as there is no change in the dipole

moment during the stretch. Due to the near-symmetrical nature of 9-octadecyne, the C≡C

stretch is expected to be very weak and may not be easily distinguishable from the baseline

noise. The spectrum will be dominated by the strong C-H stretching and bending vibrations of

the long alkyl chains.

Experimental Protocol for FTIR Spectroscopy (Neat Liquid):

Sample Preparation: As 9-octadecyne is a liquid at room temperature, it can be analyzed as

a neat film.

Instrumentation: A Fourier Transform Infrared (FTIR) spectrometer is used.

Attenuated Total Reflectance (ATR):
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Clean the ATR crystal (e.g., diamond or zinc selenide) with a suitable solvent (e.g.,

isopropanol) and allow it to dry completely.

Acquire a background spectrum of the clean, empty ATR crystal.

Place a small drop of 9-octadecyne onto the ATR crystal.

Acquire the sample spectrum.

Transmission (Salt Plates):

Place a small drop of 9-octadecyne onto a clean, dry salt plate (e.g., NaCl or KBr).

Carefully place a second salt plate on top to create a thin liquid film.

Mount the plates in the spectrometer's sample holder.

Acquire the spectrum.

Data Acquisition: Typically, 16-32 scans are co-added to obtain a high-quality spectrum in the

range of 4000-400 cm⁻¹.

Workflow for FTIR Analysis:
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Caption: Workflow for obtaining an FTIR spectrum of 9-Octadecyne.

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of a molecule, which can be used to confirm its identity and structure. For 9-octadecyne,

Electron Ionization (EI) is a common technique.

The molecular ion peak (M⁺˙) for 9-octadecyne is expected at a mass-to-charge ratio (m/z) of

250. The fragmentation of long-chain alkynes is characterized by cleavage of C-C bonds,

leading to a series of carbocation fragments separated by 14 mass units (-CH₂-). Cleavage at
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the propargylic position (the C-C bond adjacent to the alkyne) is also a characteristic

fragmentation pathway for alkynes.

Expected Mass Spectrum Data for 9-Octadecyne (EI):

m/z (Predicted) Interpretation

250 Molecular Ion (M⁺˙)

Series of peaks with Δm/z = 14 Loss of successive -CH₂- units

Key fragments (e.g., CₙH₂ₙ₋₃, CₙH₂ₙ₋₁) Characteristic alkyne fragments

Experimental Protocol for Mass Spectrometry (EI-GC/MS):

Sample Introduction: The sample is typically introduced via a Gas Chromatograph (GC) for

separation and purification before entering the mass spectrometer. A dilute solution of 9-
octadecyne in a volatile solvent (e.g., hexane or dichloromethane) is injected into the GC.

Ionization: In the ion source, the molecules are bombarded with high-energy electrons

(typically 70 eV), causing ionization and fragmentation.

Mass Analysis: The resulting ions are accelerated and separated based on their mass-to-

charge ratio by a mass analyzer (e.g., a quadrupole).

Detection: The separated ions are detected, and a mass spectrum is generated.

Workflow for Mass Spectrometry Analysis:
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Sample Introduction
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Caption: Workflow for obtaining a mass spectrum of 9-Octadecyne.

Conclusion
The spectroscopic characterization of 9-octadecyne presents a unique set of features largely

dictated by its long aliphatic chains and the centrally located, near-symmetrical internal alkyne.

While the ¹H NMR is dominated by aliphatic signals, the subtle downfield shift of the propargylic
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protons is a key indicator. The ¹³C NMR provides a clear signature of the sp-hybridized

carbons. The IR spectrum is marked by the dominance of C-H vibrations and a

characteristically weak or absent C≡C stretch. Finally, mass spectrometry confirms the

molecular weight and reveals a fragmentation pattern typical of long-chain hydrocarbons. A

multi-technique approach, as detailed in this guide, is essential for the unambiguous structural

confirmation of 9-octadecyne.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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